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Compound of Interest

Compound Name: biotin-11-dUTP

Cat. No.: B1236100

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the structure, chemical
properties, and common applications of biotin-11-dUTP. This biotinylated deoxynucleotide
triphosphate is a critical tool for the non-radioactive labeling of DNA, enabling a wide range of
molecular biology techniques.

Core Structure and Chemical Properties

Biotin-11-dUTP is a modified deoxyuridine triphosphate (dUTP). The molecule consists of a
dUTP base linked to a biotin molecule via an 11-atom spacer arm. This linker is crucial as it
minimizes steric hindrance, allowing for efficient incorporation of the nucleotide by DNA
polymerases and subsequent detection by biotin-binding proteins like streptavidin.[1][2] The
"11" in its name refers to the number of carbon atoms in this linker chain.[1] Longer linkers can
enhance the interaction between biotin and avidin or streptavidin, while shorter linkers may
lead to more efficient incorporation into DNA during PCR.[1][2]

The structure of biotin-11-dUTP facilitates its use as a substitute for deoxythymidine
triphosphate (dTTP) in enzymatic DNA synthesis reactions. The resulting biotin-labeled DNA
probes can be detected with high sensitivity and specificity.

Physicochemical Properties
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A summary of the key physicochemical properties of biotin-11-dUTP is presented in the table
below. These values may vary slightly depending on the specific salt form and supplier.

Property Value References
Chemical Formula C2sH4sN6O17P3S (free acid)
Molecular Weight 862.67 g/mol (free acid)
CAS Number 86303-25-5 (free acid)
Appearance Colorless solid or solution
Purity >95% (HPLC)
- Soluble in water and 10 mM

Solubility ]

Tris-HCI buffer.

Store at -20°C in the dark.
Storage Conditions Avoid repeated freeze-thaw

cycles.

Spectral Properties

The spectral properties of biotin-11-dUTP are important for its quantification and
characterization.

Property Value Conditions References

Amax 1 240 nm Tris-HCI, pH 7.5

Molar Extinction
Coefficient (¢) at Amax 10,700 L-mol~*.cm~1 Tris-HCI, pH 7.5
1

Amax 2 289 nm Tris-HCI, pH 7.5

Molar Extinction
Coefficient (¢) at Aimax 7,100 L-mol~t.cm™1 Tris-HCI, pH 7.5
2
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Experimental Applications and Protocols

Biotin-11-dUTP is a versatile reagent used in a variety of molecular biology applications for the
non-radioactive labeling of DNA. The biotin-labeled probes can then be used in techniques
such as Southern blotting, Northern blotting, in situ hybridization (ISH), and dot blots. Detection
is typically achieved using streptavidin or avidin conjugated to a reporter molecule, such as an
enzyme (e.g., horseradish peroxidase (HRP), alkaline phosphatase (AP)) or a fluorophore.

Experimental Workflow: From Labeling to Detection

The general workflow for using biotin-11-dUTP involves three main stages: enzymatic
incorporation of the labeled nucleotide into a DNA probe, hybridization of the probe to the
target nucleic acid sequence, and detection of the biotin-labeled hybrid.
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General Workflow for Biotin-11-dUTP Labeling and Detection
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Biotin-11-dUTP experimental workflow.
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Detailed Experimental Protocols

The following are representative protocols for common DNA labeling techniques using biotin-
11-dUTP. Note that optimal conditions may vary depending on the specific application,
enzyme, and template.

This method incorporates biotin-11-dUTP during the amplification of a specific DNA sequence.
Materials:

o DNA template

o Forward and reverse primers

o Tag DNA polymerase and reaction buffer

e dNTP mix (dATP, dCTP, dGTP, dTTP)

e Biotin-11-dUTP solution (1 mM)

* Nuclease-free water

Protocol:

Prepare a PCR master mix. For a typical 50 pL reaction, a common ratio of biotin-11-dUTP
to dTTP is 1:2 to 1:3. For example, use a final concentration of 200 uM dATP, dCTP, dGTP,
130 uM dTTP, and 70 pM biotin-11-dUTP.

o Add the DNA template and primers to the master mix.

o Perform PCR using standard thermal cycling conditions, with annealing and extension times
optimized for the specific primers and template.

o (Optional) Purify the biotinylated PCR product to remove unincorporated nucleotides using a
PCR purification kit or ethanol precipitation.

e Analyze an aliquot of the PCR product on an agarose gel to confirm the size and yield of the
labeled probe.
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Nick translation is a method to label a DNA probe by introducing single-strand nicks, which then
serve as starting points for DNA polymerase | to incorporate labeled nucleotides.

Materials:

DNA template (1 pg)

10X Nick Translation buffer

Biotin-dNTP mix (containing biotin-11-dUTP)

DNA Polymerase I/DNase | enzyme mix

0.5 M EDTA

Nuclease-free water

Protocol:

 In a microcentrifuge tube, combine the DNA template, 10X Nick Translation buffer, Biotin-
dNTP mix, and nuclease-free water to a final volume of 45 pL.

e Add 5 pL of the DNA Polymerase I/DNase | enzyme mix.

» Mix gently and incubate the reaction at 15°C for 1 to 2 hours. The incubation time can be
adjusted to control the final probe size.

o Stop the reaction by adding 5 yL of 0.5 M EDTA and heating to 65°C for 10 minutes to
inactivate the enzymes.

o (Optional) Purify the labeled probe to remove unincorporated nucleotides.

This method attaches biotin-11-dUTP to the 3'-hydroxyl terminus of a DNA fragment using
Terminal deoxynucleotidyl Transferase (TdT).

Materials:

* DNA fragment with a 3'-OH end (5 pmol)
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5X TdT Reaction Buffer

Biotin-11-dUTP solution

Terminal deoxynucleotidyl Transferase (TdT)

0.5 M EDTA

Nuclease-free water
Protocol:

 In a microcentrifuge tube, combine the DNA, 5X TdT Reaction Buffer, biotin-11-dUTP, and
nuclease-free water.

e Add the TdT enzyme to the reaction mixture.

 Incubate at 37°C for 30 to 60 minutes.

» Stop the reaction by adding 0.5 M EDTA.

e The labeled DNA can be used directly or purified to remove unincorporated biotin-11-dUTP.

The TUNEL assay is used to detect DNA fragmentation, a hallmark of apoptosis. TdT is used to
label the 3'-OH ends of fragmented DNA with biotin-11-dUTP.

Materials:

Fixed and permeabilized cells or tissue sections

Equilibration Buffer

TdT Reaction Buffer

Biotin-11-dUTP

Terminal deoxynucleotidyl Transferase (TdT)

Stop/Wash Buffer
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o Streptavidin-HRP conjugate

» DAB or other suitable substrate

Protocol:

 Incubate the prepared sample with Equilibration Buffer.

o Prepare the TUNEL reaction mixture by combining TdT Reaction Buffer, biotin-11-dUTP,
and TdT enzyme.

 Incubate the sample with the TUNEL reaction mixture in a humidified chamber at 37°C for 60
minutes.

o Wash the sample with Stop/Wash Buffer to terminate the reaction.

¢ Incubate the sample with a streptavidin-HRP conjugate.

e Wash to remove unbound conjugate.

e Add the substrate and incubate until the desired color development is achieved.

e Wash, counterstain (optional), and mount for microscopy.

Conclusion

Biotin-11-dUTP is an indispensable reagent for the non-radioactive labeling of DNA. Its
versatility allows for its use in a wide array of molecular biology techniques, providing a safe
and sensitive alternative to isotopic methods. The choice of labeling method depends on the
specific experimental requirements, and optimization of reaction conditions is often necessary
to achieve the desired labeling efficiency and probe characteristics. This guide provides a
foundational understanding of biotin-11-dUTP's properties and applications to aid researchers
in their experimental design and execution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Biotin-11-dUTP: A Comprehensive Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1236100#biotin-11-dutp-structure-and-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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